Cas no 2248209-31-4 ((2S)-2-(2,4,6-Trimethylphenyl)propan-1-ol)

• Product Name: (2S)-2-(2,4,6-Trimethylphenyl)propan-1-ol
• CAS No: 2248209-31-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 5817012
• PubChem ID: 93691447
• Update Time: 2023-12-14

(2S)-2-(2,4,6-Trimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2248209-31-4
• EN300-6507354
• (2S)-2-(2,4,6-Trimethylphenyl)propan-1-ol

• Inchi： 1S/C12H18O/c1-8-5-9(2)12(10(3)6-8)11(4)7-13/h5-6,11,13H,7H2,1-4H3/t11-/m1/s1
• InChI Key： DBXMHCIEGUDLGH-LLVKDONJSA-N
• SMILES： OC[C@@H](C)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų